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Compound of Interest

Compound Name:
5-Amino-2-phenylpyridazin-3(2H)-

one

Cat. No.: B080346 Get Quote

Essential Safety and Handling Guide for 5-Amino-2-
phenylpyridazin-3(2H)-one
Disclaimer: A specific Safety Data Sheet (SDS) for 5-Amino-2-phenylpyridazin-3(2H)-one
(CAS No. 13589-77-0) was not readily available. The following guidance is based on the safety

profile of the structurally similar compound Chloridazon (5-Amino-4-chloro-2-phenylpyridazin-

3(2H)-one, CAS No. 1698-60-8) and general best practices for handling research chemicals.[1]

[2] It is imperative to treat this compound as potentially hazardous and to conduct a thorough

risk assessment before commencing any laboratory work. This guide is intended to

supplement, not replace, your institution's safety protocols.

Hazard Identification and Personal Protective Equipment
(PPE)
The primary routes of exposure for chemical compounds of this nature are inhalation of dust,

skin contact, and eye contact. Based on data for the analogous compound Chloridazon, 5-
Amino-2-phenylpyridazin-3(2H)-one should be considered a potential skin and eye irritant.[2]

Therefore, stringent adherence to the use of appropriate Personal Protective Equipment (PPE)

is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 5-Amino-2-phenylpyridazin-
3(2H)-one
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PPE Category Recommended Equipment Rationale & Best Practices

Eye and Face Protection
Chemical safety goggles and a

face shield.[3]

Goggles provide a seal to

protect against dust particles

and splashes. A face shield

offers an additional layer of

protection for the entire face.

[3]

Hand Protection
Double-gloving with chemical-

resistant gloves (e.g., Nitrile).

The outer glove should be

removed and disposed of

immediately after handling.

The inner glove provides

secondary protection. Inspect

gloves for any signs of

degradation or punctures

before use.[3]

Respiratory Protection
NIOSH-approved N95 or

higher-level respirator.

For handling the solid/powder

form, a respirator is essential

to protect against the

inhalation of fine particles.[3]

All operations involving the

powder should be conducted

in a certified chemical fume

hood or a glove box.[3][4]

Body Protection
Disposable lab coat with tight-

fitting cuffs.

A disposable lab coat prevents

contamination of personal

clothing and should be

disposed of as hazardous

waste after use or in the event

of contamination.[3]

Foot Protection
Closed-toe, chemical-resistant

shoes.

Protects feet from potential

spills. Shoe covers should be

considered for work in high-

potency compounding areas.

[3]
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 5-Amino-2-phenylpyridazin-3(2H)-one is crucial for

ensuring personnel safety and preventing contamination.

1. Preparation:

Designate a specific area within the laboratory for handling this compound.

Ensure a chemical fume hood is certified and functioning correctly.[3][4]

Verify that an eyewash station and safety shower are readily accessible.[4]

Assemble all necessary equipment and reagents before starting work.

Don all required PPE as specified in Table 1.

2. Handling:

Conduct all manipulations of the solid compound within a chemical fume hood to minimize

inhalation exposure.[3][4]

Avoid direct contact with skin, eyes, and clothing.[4]

Use appropriate tools, such as spatulas or powder funnels, for transferring the chemical.

Keep containers tightly closed when not in use.[4][5]

3. In Case of a Spill:

Evacuate the immediate area and alert laboratory personnel and the safety officer.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed, labeled container for hazardous waste disposal.[4]

Do not attempt to clean up large spills without appropriate training and equipment.
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All waste containing 5-Amino-2-phenylpyridazin-3(2H)-one must be treated as hazardous

waste.

Solid Waste: Collect all contaminated solid waste, including used PPE (gloves, lab coats),

weighing papers, and absorbent materials, in a clearly labeled, sealed, and appropriate

hazardous waste container.

Unused Product: Dispose of any unused 5-Amino-2-phenylpyridazin-3(2H)-one through

your institution's designated chemical waste disposal program.

Prohibition: Do not dispose of this chemical down the drain or in the regular trash.[4]

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the critical steps for the safe handling and disposal of 5-Amino-
2-phenylpyridazin-3(2H)-one.
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Caption: Workflow for handling 5-Amino-2-phenylpyridazin-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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